Cas no 121929-87-1 ((R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone)

• Product Name: (R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone
• CAS No: 121929-87-1
• MF: C₈H₁₃NOS₂
• MW: 203.324919462204
• MDL: MFCD10570251
• CID: 1066530
• Update Time: 2025-05-19

(R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone
• 1-[(4R)-4-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanone
• (4R)-N-acetyl-4-isopropyl-1,3-thiazolidin-2-thione
• (R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethan-1-one
• (R)-3-acetyl-4-isopropyl-1,3-thiazolidine-2-thione
• (R)-N-acetyl-4-isopropyl-1,3-thiazolidine-2-thione
• (R)-N-acetyl-4-isopropyl-1,3-thiozolidin
• (R)-N-ACETYL-4-ISOPROPYLTHIAZOLIDINE-2-THIONE
• 1-[(R)-4-isopropyl-2-thioxothiazolidin-3-yl]ethanone
• KB-02665
• QC-8203
• 1-[(4R)-4-(1-methylethyl)-2-thioxo-3-thiazolidinyl]-Ethanone

• MDL： MFCD10570251
• Inchi： 1S/C8H13NOS2/c1-5(2)7-4-12-8(11)9(7)6(3)10/h5,7H,4H2,1-3H3/t7-/m0/s1
• InChI Key： CYDMQPSVCPSMSG-ZETCQYMHSA-N
• SMILES： S1C(N(C(C)=O)[C@@H](C1)C(C)C)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.22
• Boiling Point: 280 ºC
• Flash Point: 123 ºC

(R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on (R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone

Recent Advances in the Study of (R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone (CAS: 121929-87-1)

The compound (R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone (CAS: 121929-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral thiazolidinone derivative is recognized for its potential as a versatile scaffold in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have explored its synthetic pathways, biological activities, and potential therapeutic applications, shedding light on its promising role in addressing unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry investigated the asymmetric synthesis of (R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone using novel chiral catalysts, achieving high enantiomeric excess (ee > 98%). The research team employed density functional theory (DFT) calculations to optimize the reaction conditions, resulting in a scalable and cost-effective production method. This advancement is particularly significant for the large-scale synthesis of the compound, which is essential for preclinical and clinical studies.

In terms of biological activity, a recent Bioorganic & Medicinal Chemistry Letters article highlighted the compound's potent inhibitory effects against bacterial sortase A, an enzyme critical for the virulence of Staphylococcus aureus. The study demonstrated that (R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone exhibited a low micromolar IC₅₀ value (2.3 μM), outperforming several reference compounds. Molecular docking simulations revealed that the compound's thioxothiazolidinone moiety forms key hydrogen bonds with the enzyme's active site, providing a structural basis for further optimization.

Another groundbreaking study, published in ACS Chemical Biology in early 2024, explored the compound's potential as a modulator of protein-protein interactions (PPIs). The researchers identified (R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone as a selective disruptor of the Keap1-Nrf2 interaction, a key regulatory pathway in oxidative stress responses. This finding opens new avenues for developing therapeutics targeting neurodegenerative diseases and cancer, where oxidative stress plays a critical role.

Despite these promising developments, challenges remain in the clinical translation of (R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone. A recent review in Expert Opinion on Drug Discovery emphasized the need for comprehensive pharmacokinetic and toxicological studies to address potential issues such as metabolic stability and off-target effects. Nevertheless, the compound's unique structural features and diverse biological activities position it as a compelling candidate for further investigation in drug development pipelines.

In conclusion, recent research on (R)-1-(4-isopropyl-2-thioxothiazolidin-3-yl)ethanone (CAS: 121929-87-1) underscores its multifaceted potential in chemical biology and pharmaceutical applications. From its optimized synthetic routes to its promising biological activities, this compound continues to inspire innovative research aimed at addressing pressing medical challenges. Future studies will likely focus on structural modifications to enhance its drug-like properties and expand its therapeutic scope.